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Compound of Interest

Compound Name: Tetraethylene glycol monotosylate

Cat. No.: B1679202

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tetraethylene glycol monotosylate, a
crucial reagent in modern bioconjugation and drug development. It covers its physicochemical
properties, detailed synthesis protocols, and its primary applications, with a focus on its role as
a flexible linker in advanced therapeutic modalities.

Core Concepts: Molecular Structure and Properties

Tetraethylene glycol monotosylate is a derivative of tetraethylene glycol, where one of the
terminal hydroxyl groups has been converted to a tosylate ester. The tosyl group serves as an
excellent leaving group, facilitating nucleophilic substitution reactions. This mono-
functionalization is key to its utility as a discrete polyethylene glycol (PEG) linker, allowing for
the precise and controlled conjugation of molecules.

The molecular formula for tetraethylene glycol monotosylate is C1sH2407S, and its molecular
weight is 348.41 g/mol .[1][2][3][4][5]

Physicochemical Data

A summary of the key quantitative data for tetraethylene glycol monotosylate is presented in
the table below for easy reference and comparison.
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Property Value References
Molecular Weight 348.41 g/mol [L1121[31[4115]
Molecular Formula C15H2407S [L112][31[41[5]
CAS Number 77544-60-6 [11[2113][4][5]
Density 1.202 g/mL at 25 °C [21[31[5]

Refractive Index (n20/D)

1.507

[213]15]

Boiling Point 492.5 £ 40.0 °C (Predicted) [315]
Flash Point >110 °C [31[5]
Storage Temperature 2-8°C [2][3][5]

Solubility

Soluble in Water, DMSO,
DCM, DMF

[3](5]

Appearance

Colorless to light yellow

oil/liquid

[2]3]15]

Safety Information

Tetraethylene glycol monotosylate is classified as toxic if swallowed and causes severe skin

burns and eye damage.[6] Appropriate personal protective equipment, including gloves,

protective clothing, and eye/face protection, should be worn when handling this substance.[6]

Hazard Statement Code
Toxic if swallowed H301
Causes severe skin burns and eye damage H314

Experimental Protocols

Detailed methodologies for the synthesis of tetraethylene glycol monotosylate are crucial for

researchers. Below are two common protocols.
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Protocol 1: Synthesis in Methylene Chloride

This protocol involves the reaction of tetraethylene glycol with p-toluenesulfonyl chloride in the
presence of pyridine.

Materials:

Tetraethylene glycol (23.3 g)

e Pyridine (19 g)

e p-Toluenesulfonyl chloride (19 g)

o Methylene chloride

e 2N Hydrochloric acid

¢ 5% Sodium hydrogen carbonate solution
o Water

e Sodium sulfate

« Silica gel for column chromatography

Eluent: Methylene chloride-ethyl acetate-methanol (5:4:1)
Procedure:

» Dissolve 23.3 g of tetraethylene glycol and 19 g of pyridine in 100 ml of methylene chloride in
a flask.

e Cool the solution to 0°C in an ice bath.[1][2]
e While stirring vigorously, add 19 g of p-toluenesulfonyl chloride in portions.[1][2]

 After the addition is complete, continue stirring at room temperature for 5 hours.[1][2]
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e Add 200 ml of methylene chloride and 100 ml of water to the reaction mixture and separate
the organic phase.[1][2]

e Wash the organic phase sequentially with 100 ml of 2N hydrochloric acid, 100 ml of 5%
sodium hydrogen carbonate solution, and 100 ml of water.[1][2]

e Dry the organic phase over sodium sulfate and remove the solvent under vacuum.[1][2]

» Purify the residue by column chromatography on 400 g of silica gel using a methylene
chloride-ethyl acetate-methanol (5:4:1) mixture as the eluent to yield tetraethylene glycol
monotosylate as a colorless liquid.[2]

Protocol 2: Synthesis in Tetrahydrofuran (THF)

This alternative protocol utilizes sodium hydroxide as the base in a THF/water solvent system.

Materials:

Tetraethylene glycol (100 g, 515 mmol)

Sodium hydroxide (6.89 g, 172 mmol)

p-Toluenesulfonyl chloride (9.81 g, 51.5 mmol)

Tetrahydrofuran (THF)

Deionized water

Dichloromethane

Procedure:

e To a solution of 100 g of tetraethylene glycol in 230 mL of THF, add a solution of 6.89 g of
sodium hydroxide dissolved in 20 mL of deionized water.[3]

e Cool the mixture to 0°C.[3]

e Add a solution of 9.81 g of p-toluenesulfonyl chloride in 20 mL of THF dropwise.[3]
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Allow the reaction to stir at 0°C for 2 hours.[3]

Pour the solution into deionized water.

Separate the aqueous layer and extract with dichloromethane.

Combine the organic layers, wash with water, and dry over sodium sulfate.[3]

Filter and concentrate under reduced pressure to yield the product as a clear oil.[3]

Applications in Drug Development

Tetraethylene glycol monotosylate is a versatile tool in biomedical research, primarily used
as a hydrophilic and flexible linker.[1] Its well-defined length and biocompatibility are highly
advantageous in modulating the properties of therapeutic molecules.[1]

Antibody-Drug Conjugates (ADCSs)

A significant application of tetraethylene glycol monotosylate is in the construction of
Antibody-Drug Conjugates (ADCs).[1][5][7][8] In an ADC, a potent cytotoxic drug is linked to a
monoclonal antibody that targets a specific tumor antigen. The linker's characteristics are
critical for the ADC's stability, solubility, and overall efficacy.[1] Tetraethylene glycol
monotosylate can be used to synthesize cleavable, acylhydrazone-based ADC linkers.[5][7][8]

The tosylate group can be displaced by a nucleophile, such as a thiol, to initiate the linker
synthesis. The resulting molecule can then be further functionalized to attach to both the
antibody and the cytotoxic payload.

PROTACSs

Tetraethylene glycol monotosylate also serves as a linker in the synthesis of PROTACs
(Proteolysis Targeting Chimeras). PROTACs are heterobifunctional molecules that induce the
degradation of target proteins. The linker connects a ligand for the target protein to a ligand for
an E3 ubiquitin ligase.

Visualizations
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The following diagrams illustrate the synthesis workflow and a key application of tetraethylene
glycol monotosylate.

Tetraethylene Glycol 1 Reaction 2 Aqueous Workup 3 T 4 Tetraethylene Glycol
+ p-Toluenesulfonyl Chloride (Base, Solvent, 0°C to RT) & Extraction graphy Monotosylate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of tetraethylene glycol monotosylate.
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Caption: Role of tetraethylene glycol monotosylate in the formation of an Antibody-Drug
Conjugate (ADC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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